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To ensure your diagrams are consistent with the required style, here are the key attributes and colors you

should use.

Color Palette

The official colors for your diagrams are listed in the table below. Always ensure sufficient contrast between

text and background colors (e.g., use dark text on light backgrounds and vice versa) [1] [2].

Color Name HEX Code Use Case Example

Google Blue #4285F4 Primary node color, arrows

Google Red #EA4335 Highlight nodes, warning symbols
Google Yellow #FBBCO05 Highlight nodes, caution symbols
Google Green #34A853 Success states, final nodes

White #FFFFFF Node background, canvas

Grey #F1F3F4 Graph background, secondary elements
Dark Grey #5F6368 Text on light backgrounds

Near Black #202124 Primary text, node borders
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Key Graphviz Attributes

Use the following attributes in your DOT scripts to meet the specified design rules [3] [4].

Attribute Applies To Recommended Value Purpose

fontcolor Node, Edge #202124, #FFFFFF Ensure text contrast against fillcolor
fillcolor Node #4285F4, #EA4335, etc.  Set node background color

color Node, Edge #5F6368, #202124 Set border and line color

style Node filled Enable node background coloring
labeldistance Edge >2.0 (e.g., 2.5) Create gap between edge and its label

Sample Graphviz Diagram

Here is a sample DOT script that demonstrates the application of all the above rules for a generic

experimental workflow.
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Sample Experimental Design
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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